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An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

In the realm of pharmaceutical design and materials science, the precise arrangement of atoms

within a molecule is paramount. This spatial configuration, or crystal structure, dictates a

compound's physical and chemical properties, influencing everything from its solubility and

melting point to its biological activity. For complex molecules such as halogenated

nitrobenzenes, understanding this three-dimensional architecture is a critical step in rational

drug design and the development of novel materials.

This guide addresses the topic of X-ray crystallography data for 1-Bromo-5-chloro-4-iodo-2-
nitrobenzene. A comprehensive search of prominent crystallographic databases, including the

Cambridge Structural Database (CSD) and the Crystallography Open Database (COD)[1][2],

reveals that at present, a definitive, publicly available crystal structure for this specific

compound has not been reported.

The absence of direct experimental data, however, does not preclude a deep understanding of

its likely structural characteristics. By leveraging crystallographic data from closely related
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analogues, we can construct a robust comparative analysis. This guide will therefore provide a

detailed examination of the crystal structures of similar halogenated nitrobenzenes, offering

insights into the intermolecular interactions and packing motifs that are likely to govern the

solid-state structure of 1-Bromo-5-chloro-4-iodo-2-nitrobenzene.

The Power of Analogy: Comparative
Crystallographic Analysis
The substitution of different halogen atoms (Fluorine, Chlorine, Bromine, Iodine) and their

positioning on the benzene ring, in conjunction with the electron-withdrawing nitro group, gives

rise to a rich variety of intermolecular interactions. These non-covalent forces, including

halogen bonds, C-H···O hydrogen bonds, and π-π stacking, are the primary drivers of the

crystal packing. By comparing the structures of known multi-halogenated nitrobenzenes, we

can infer the probable structural behavior of our target molecule.

For this comparative analysis, we will consider the crystallographic data of several related

compounds, including:

4-Chloro-1-iodo-2-nitrobenzene[3]

1,3-Dibromo-2-iodo-5-nitro-benzene[4][5]

2,4-Dichloro-1-iodo-6-nitrobenzene[6]

1-Chloro-2-methyl-4-nitrobenzene[7]

The selection of these comparators is based on the presence of multiple halogen substituents

and a nitro group, providing a basis to understand the interplay of various intermolecular

forces.

Comparative Crystallographic Data
The following table summarizes the key crystallographic parameters for our selected

comparator compounds. This data provides a quantitative basis for understanding the

similarities and differences in their crystal packing.
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Comp
ound

Formul
a

Crystal
Syste
m

Space
Group

a (Å) b (Å) c (Å) β (°) V (Å³)

4-

Chloro-

1-iodo-

2-

nitroben

zene[3]

C₆H₃ClI

NO₂

Monocli

nic
P2₁/c 4.1583 14.5213 13.7990 93.361 831.81

1,3-

Dibrom

o-2-

iodo-5-

nitro-

benzen

e[5]

C₆H₂Br₂

INO₂

Monocli

nic
P2₁/c - - - - -

2,4-

Dichlor

o-1-

iodo-6-

nitroben

zene[6]

C₆H₂Cl₂

INO₂

Orthorh

ombic
Pnma - - - - -

1-

Chloro-

2-

methyl-

4-

nitroben

zene[7]

C₇H₆Cl

NO₂

Monocli

nic
P2₁/n 13.5698 3.7195 13.5967 91.703 685.96

Note: Complete unit cell parameters for all compounds were not available in the provided

search results.
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The crystal structures of halogenated nitrobenzenes are stabilized by a network of non-

covalent interactions. Understanding these interactions is key to predicting the structure of 1-
Bromo-5-chloro-4-iodo-2-nitrobenzene.

Halogen Bonding: A Key Architectural Element
Halogen bonding is a highly directional, non-covalent interaction between a halogen atom (the

donor) and a Lewis base (the acceptor). The strength of this interaction generally increases

with the polarizability of the halogen atom, following the trend I > Br > Cl > F.[8] In the context

of halogenated nitrobenzenes, the nitro group often acts as a halogen bond acceptor.[9][10]

In the crystal structure of 1,3-dibromo-2-iodo-5-nitro-benzene, "anomalous" Br(δ+)⋯I(δ-)

halogen bonds are observed, where the more electronegative bromine atom acts as the donor.

[4][5] This highlights the complex electronic effects at play in these systems. For 2,4-Dichloro-

1-iodo-6-nitrobenzene, close I···O contacts of 3.387 Å are reported, indicative of halogen

bonding between the iodine atom and an oxygen of the nitro group.[6]

Based on these examples, it is highly probable that the crystal structure of 1-Bromo-5-chloro-
4-iodo-2-nitrobenzene will be significantly influenced by halogen bonds, with the iodine atom

being the most likely halogen bond donor and the nitro group oxygen atoms acting as

acceptors.

The Role of C-H···O Hydrogen Bonds and π-π Stacking
In addition to halogen bonds, weaker interactions such as C-H···O hydrogen bonds and π-π

stacking of the aromatic rings contribute to the overall stability of the crystal lattice.[7] The

crystal structure of 1-chloro-2-methyl-4-nitrobenzene, for instance, is stabilized by π...π

contacts between adjacent benzene rings and C–H...O hydrogen bonds.[7] These interactions

work in concert with halogen bonds to direct the molecular packing.

Experimental Protocol: A Guide to Single-Crystal X-
ray Diffraction
To obtain definitive crystallographic data for 1-Bromo-5-chloro-4-iodo-2-nitrobenzene, a

single-crystal X-ray diffraction experiment would be required. The following outlines a typical

workflow for such an analysis.
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Workflow for Single-Crystal X-ray Diffraction.

Step-by-Step Methodology:

Synthesis and Purification: The initial step involves the chemical synthesis of 1-Bromo-5-
chloro-4-iodo-2-nitrobenzene, followed by rigorous purification to ensure a high-purity

sample, which is crucial for growing high-quality crystals.

Crystal Growth: The purified compound is dissolved in a suitable solvent or a mixture of

solvents. Single crystals are then grown using techniques such as slow evaporation, vapor

diffusion, or cooling of a saturated solution. This is often the most challenging step in X-ray

crystallography.[11]

Crystal Selection and Mounting: A suitable single crystal is selected under a microscope and

mounted on a goniometer head.

Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of X-rays

is directed at the crystal, and the diffraction pattern is recorded as the crystal is rotated.[11]

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The positions of the atoms in the crystal lattice are

then determined using specialized software (e.g., SHELXS). This initial model is then refined

(e.g., using SHELXL) to best fit the experimental data.

Validation and Analysis: The final crystal structure is validated using tools like PLATON and

deposited in a crystallographic database such as the Cambridge Crystallographic Data
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Centre (CCDC) for public access.

Alternative and Complementary Techniques
While single-crystal X-ray diffraction is the gold standard for determining crystal structures,

other techniques can provide valuable structural information, especially when suitable single

crystals cannot be obtained.

Powder X-ray Diffraction (PXRD): This technique can be used to analyze polycrystalline

samples and can provide information about the unit cell parameters and crystal system.

Computational Modeling: Density Functional Theory (DFT) and other computational methods

can be used to predict the stable conformations of the molecule and to calculate the

energies of different intermolecular interactions.[12][13] These theoretical calculations can

provide valuable insights into the likely crystal packing.

Spectroscopic Techniques: Techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy in the solid state can provide information about the local environment of atoms

in the crystal lattice.

Conclusion and Future Outlook
While the crystal structure of 1-Bromo-5-chloro-4-iodo-2-nitrobenzene remains to be

experimentally determined, a comparative analysis of structurally related compounds provides

a strong foundation for predicting its solid-state architecture. The interplay of halogen bonding,

C-H···O hydrogen bonds, and π-π stacking interactions will undoubtedly play a crucial role in

defining its crystal packing. The strong halogen bond-donating ability of the iodine atom,

coupled with the accepting capacity of the nitro group, is expected to be a dominant feature.

The experimental determination of the crystal structure of 1-Bromo-5-chloro-4-iodo-2-
nitrobenzene through single-crystal X-ray diffraction would be a valuable contribution to the

field of crystal engineering and would provide a deeper understanding of the subtle interplay of

non-covalent interactions in these complex systems. Such data would be of significant interest

to researchers in medicinal chemistry and materials science, aiding in the rational design of

new molecules with tailored properties.
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